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Compound of Interest

Compound Name: NCI126224

Cat. No.: B1663136 Get Quote

Technical Support Center: NCI126224
Important Notice: The compound identifier "NCI126224" could not be matched to a specific

chemical entity in publicly available databases. Extensive searches using various chemical and

governmental databases have been conducted without a conclusive result. It is possible that

this identifier is an internal designation, contains a typographical error, or represents a

compound that is no longer listed under this specific code.

For accurate information regarding the stability and storage of a compound, a confirmed

identity is essential. We recommend verifying the NSC (National Service Center) number or

providing an alternative identifier such as a chemical name, CAS number, or SMILES string.

The following information outlines the comprehensive steps taken to identify the compound and

provides general guidance for handling research compounds of unknown stability.

Troubleshooting Compound Identification
Initial Search Strategy
Initial searches were performed to identify any compound associated with the identifier

"NCI126224". This included broad searches for the term itself and more specific queries

targeting chemical and biological databases.

NCI-Specific Database Searches
Recognizing that "NCI" likely refers to the National Cancer Institute, further investigation

focused on their extensive compound libraries. The NCI's Developmental Therapeutics
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Program (DTP) assigns unique NSC numbers to compounds in its repository. Searches were

conducted using the presumed NSC number "126224" across the following NCI and related

resources:

NCI Developmental Therapeutics Program (DTP) Website: The DTP's data search tools

were queried for NSC 126224.

PubChem: This comprehensive database, which includes submissions from the NCI, was

searched for NSC 126224.

NCI Chemical Identifier Resolver: This tool was used to attempt conversion of the identifier

into other chemical formats.

These targeted searches did not yield a specific compound entry for "NCI126224" or "NSC

126224".

Exploration of Compound Catalogs
To account for the possibility of an outdated or historical identifier, publicly available lists and

catalogs of NCI compounds were reviewed. This effort also did not result in the identification of

the specified compound.

General Guidance for Handling Compounds with
Unknown Stability
In the absence of specific stability and storage data for "NCI126224", researchers, scientists,

and drug development professionals should adhere to standard precautionary measures for

handling novel or uncharacterized chemical compounds.

Recommended Storage Conditions:
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Condition Recommendation Rationale

Temperature Store at -20°C or -80°C.

Low temperatures slow down

chemical degradation

processes.

Light

Protect from light by using

amber vials or storing in a dark

location.

Light can induce

photochemical degradation in

sensitive compounds.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

This prevents oxidative

degradation.

Moisture
Store in a desiccated

environment.

Moisture can lead to hydrolysis

of susceptible functional

groups.

Experimental Best Practices:

Aliquotting: Upon receipt, if the compound is in a solid form, it is advisable to weigh out and

prepare several small aliquots. This practice minimizes the number of freeze-thaw cycles for

the bulk of the material, which can accelerate degradation.

Solvent Selection: When preparing stock solutions, use high-purity, anhydrous solvents. The

choice of solvent should be based on the compound's solubility and compatibility with the

intended experimental system.

Solution Storage: Stock solutions should be stored under the same stringent conditions as

the solid compound (i.e., protected from light, at low temperature, and tightly sealed to

prevent solvent evaporation and moisture ingress).

Pilot Stability Studies: For critical experiments, it is recommended to conduct small-scale,

preliminary stability tests under your specific experimental conditions. This can involve

analyzing the compound's purity by a suitable analytical method (e.g., HPLC, LC-MS) at

different time points.

Logical Workflow for Compound Identification
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The following diagram illustrates the logical workflow that was followed in the attempt to identify

"NCI126224".

Initial User Query:
NCI126224

Broad Search:
'NCI126224'

Hypothesis:
Identifier is an NCI NSC Number

Targeted Search:
'NSC 126224'

Review NCI Compound Catalogs

NCI DTP Database PubChem Database NCI Identifier Resolver

Compound Not Identified

Provide General Guidance

Click to download full resolution via product page

Caption: Workflow for the attempted identification of NCI126224.
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To cite this document: BenchChem. [NCI126224 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663136#nci126224-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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